Cas no 395091-54-0 (1,3-Hexanediol, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3S,5R)-)

• Product Name: 1,3-Hexanediol, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3S,5R)-
• CAS No: 395091-54-0
• MF: C₁₂H₂₈O₃Si
• MW: 248.434425354004
• CID: 1508835
• Update Time: 2024-08-24

1,3-Hexanediol, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3S,5R)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Hexanediol, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3S,5R)-

• Inchi： 1S/C12H28O3Si/c1-10(9-11(14)7-8-13)15-16(5,6)12(2,3)4/h10-11,13-14H,7-9H2,1-6H3/t10-,11+/m1/s1
• InChI Key： GMHRXVQHMVIILG-MNOVXSKESA-N
• SMILES： C(O)C[C@H](O)C[C@H](O[Si](C(C)(C)C)(C)C)C

Computed Properties

• Exact Mass: 248.18084

Experimental Properties

• Density: 0.939±0.06 g/cm3(Predicted)
• Boiling Point: 313.7±32.0 °C(Predicted)
• PSA: 49.69
• pka: 14.49±0.20(Predicted)